Cas no 6281-12-5 (4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile)

• Product Name: 4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
• CAS No: 6281-12-5
• MF: C₁₇H₂₆N₂
• MW: 258.401744365692
• CID: 1640545
• PubChem ID: 221576
• Update Time: 2025-04-21

4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,6,6-trimethyl-2-[methyl(phenyl)amino]heptanenitrile
• NSC6431
• NSC-6431
• 6281-12-5
• DTXSID10278152

• Inchi： 1S/C17H26N2/c1-14(12-17(2,3)4)11-16(13-18)19(5)15-9-7-6-8-10-15/h6-10,14,16H,11-12H2,1-5H3
• InChI Key： UECPHRXRENSFNH-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C(C#N)CC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 258.20978
• Monoisotopic Mass: 258.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 0.956
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.519
• PSA: 27.03